![molecular formula C8H14ClN B6176665 2-azaspiro[4.4]non-7-ene hydrochloride CAS No. 2567502-83-2](/img/no-structure.png)
2-azaspiro[4.4]non-7-ene hydrochloride
Description
2-azaspiro[4.4]non-7-ene hydrochloride is a chemical compound with the molecular formula C8H13N.ClH . It has a molecular weight of 159.66 . The compound contains a total of 23 bonds, including 10 non-H bonds, 1 multiple bond, 1 double bond, 2 five-membered rings, 1 secondary amine (aliphatic), and 1 Pyrrolidine .
Synthesis Analysis
The synthesis of 2-azaspiro compounds is often achieved through annulation strategies . For instance, the synthesis of 2-azaspiro[3.4]octane was achieved through three successful routes. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring .Molecular Structure Analysis
The InChI code for 2-azaspiro[4.4]non-7-ene hydrochloride is 1S/C8H13N.ClH/c1-2-5-8(4-1)6-3-7-9-8;/h1-2,9H,3-7H2;1H . This indicates the presence of a spirocyclic structure in the molecule, which consists of two rings of different sizes sharing a single atom .Physical And Chemical Properties Analysis
2-azaspiro[4.4]non-7-ene hydrochloride has a molecular weight of 159.66 . The physical form of the compound is not specified .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azaspiro[4.4]non-7-ene hydrochloride involves the cyclization of a precursor compound containing a spirocyclic moiety and an amine group. The amine group will be protected during the cyclization reaction and subsequently deprotected to yield the final product.", "Starting Materials": [ "4-pentyn-1-ol", "2-bromoethylamine hydrobromide", "sodium hydride", "tetrahydrofuran", "acetic anhydride", "triethylamine", "hydrochloric acid", "sodium bicarbonate", "ethyl acetate", "magnesium sulfate" ], "Reaction": [ "4-pentyn-1-ol is reacted with 2-bromoethylamine hydrobromide in the presence of sodium hydride and tetrahydrofuran to yield the protected amine precursor.", "The protected amine precursor is then reacted with acetic anhydride and triethylamine to form the acetylated amine intermediate.", "The acetylated amine intermediate is then cyclized using hydrochloric acid as a catalyst to form the spirocyclic intermediate.", "The spirocyclic intermediate is then deprotected using sodium bicarbonate and ethyl acetate to yield the final product, 2-azaspiro[4.4]non-7-ene hydrochloride.", "The final product is purified using standard techniques such as column chromatography and drying with magnesium sulfate." ] } | |
CAS RN |
2567502-83-2 |
Product Name |
2-azaspiro[4.4]non-7-ene hydrochloride |
Molecular Formula |
C8H14ClN |
Molecular Weight |
159.7 |
Purity |
95 |
Origin of Product |
United States |
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